Cas no 40926-80-5 ( )

  structure
  structure
Product Name: 
CAS No:40926-80-5
MF:C8H4Cl4O2
MW:273.928158760071
CID:926378
PubChem ID:302720
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4,6-trichlorophenoxy)acetyl chloride
    • (2,4,6-trichloro-phenoxy)-acetyl chloride
    • (2,4,6-Trichlor-phenoxy)-acetylchlorid
    • (2.4.6-Trichlor-phenoxy)-essigsaeure-chlorid
    • 2,4,6trichlorophenoxyacetic acid chloride
    • 2,4,6-trichlorophenoxyacetic acid chloride
    • 2,4,6-trichlorophenoxyacetyl chloride
    • AC1L7151
    • NSC190431
    • 40926-80-5
    • GGOFSHUSIFWECX-UHFFFAOYSA-N
    • SCHEMBL7892180
    • DTXSID60307224
    • NSC-190431
    •  
    • Inchi: 1S/C8H4Cl4O2/c9-4-1-5(10)8(6(11)2-4)14-3-7(12)13/h1-2H,3H2
    • InChI Key: GGOFSHUSIFWECX-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1OCC(=O)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 271.89672
  • Monoisotopic Mass: 271.896540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 3.79100
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